5-Oxo-1-phenylpyrrolidine-3-carboxylic acid
Overview
Description
5-Oxo-1-phenylpyrrolidine-3-carboxylic acid is a chemical compound that has been synthesized and characterized . It has been studied for its potential as an antibacterial drug . The compound contains a pyrrolidine ring and methylamino residues in its structure .
Synthesis Analysis
The synthesis of 5-Oxo-1-phenylpyrrolidine-3-carboxylic acid involves a number of steps. The compound has been synthesized from the reaction of 2-(5-((5-benzoyl-1H-benzo[d][1,2,3]triazol-1-yl)methyl)-2-thioxo-1,3,4-oxadiazol-3(2H)-yl)acetohydrazide with aromatic aldehydes and succinic anhydride . The chemical structures of all the compounds were established by their UV-Vis absorption spectroscopy, IR, 1 H, 13 C NMR and mass spectroscopy .Molecular Structure Analysis
The molecular structure of 5-Oxo-1-phenylpyrrolidine-3-carboxylic acid has been studied using single-crystal X-ray diffraction, FT-IR, ¹HNMR, ¹³CNMR, UV-Visible spectroscopy and computational methods . The structure has been discussed and studied using density functional theory (DFT) at the theory level Becke3–Lee–Yang–Parr (B3LYP) functional and 6-31G (d, p) as basis set .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of 5-Oxo-1-phenylpyrrolidine-3-carboxylic acid include nucleophilic addition and cyclization . The reaction involves the formation of diastereomers, which can be easily separated by flash column chromatography .Physical And Chemical Properties Analysis
The physical and chemical properties of 5-Oxo-1-phenylpyrrolidine-3-carboxylic acid have been characterized using various spectroscopic and computational methods . These include UV-Vis absorption spectroscopy, IR, 1 H, 13 C NMR and mass spectroscopy .Scientific Research Applications
Synthesis of Pyrimidine Derivatives
The compound is used in the parallel synthesis of 2-substituted 6-(5-oxo-1-phenylpyrrolidin-3-yl)pyrimidine-5-carboxamides . A library of 24 such compounds was prepared using a parallel solution-phase approach .
Spectroscopic Investigation
The compound has been characterized using various spectroscopic techniques such as Ultraviolet, FT-Infra Red, 1H, 13C Nuclear Magnetic Resonance and mass spectroscopy . These techniques help in understanding the structure and properties of the compound.
Quantum Mechanical Studies
Quantum mechanical calculations at the level of density functional theory (DFT) have been performed on the compound . These studies help in understanding the electronic structure and properties of the compound.
Nonlinear Optical Properties
The compound has been studied for its nonlinear optical properties . The total first static hyperpolarizability value was computed, indicating the molecule as an interesting forthcoming nonlinear optical material .
Thermodynamic Properties
The compound has been studied for its thermodynamic properties such as entropy, heat capacity and zero vibrational energy . These properties are important in understanding the stability and reactivity of the compound.
Antimicrobial Activity
The compound has been studied for its antimicrobial activity . The in-vitro antimicrobial activity of the compound was done and showed a good correlation .
Molecular Docking Studies
Molecular docking studies have been performed on the compound . These studies are important in drug discovery as they help in understanding the interaction of the compound with biological targets.
Synthesis of Novel Drugs
The compound is a promising molecule for the design of newer drugs . It exhibits miscellaneous biological activities, making it an important target in medicinal chemistry .
Future Directions
properties
IUPAC Name |
5-oxo-1-phenylpyrrolidine-3-carboxylic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11NO3/c13-10-6-8(11(14)15)7-12(10)9-4-2-1-3-5-9/h1-5,8H,6-7H2,(H,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GHTSPNBSVDWGED-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN(C1=O)C2=CC=CC=C2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20371840 | |
Record name | 5-oxo-1-phenylpyrrolidine-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20371840 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
205.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Oxo-1-phenylpyrrolidine-3-carboxylic acid | |
CAS RN |
39629-86-2 | |
Record name | 5-oxo-1-phenylpyrrolidine-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20371840 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-oxo-1-phenylpyrrolidine-3-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What do we know about the structural characteristics of 5-oxo-1-phenylpyrrolidine-3-carboxylic acid?
A1: Researchers have utilized a combination of experimental and theoretical techniques to elucidate the structure of 5-oxo-1-phenylpyrrolidine-3-carboxylic acid. Experimental methods like single-crystal X-ray diffraction [], FT-IR, 1H NMR, 13C NMR, and UV-Visible spectroscopy have been employed []. These techniques provide valuable information about the molecule's bond lengths, angles, and electronic properties.
Q2: How do structural modifications of 5-oxo-1-phenylpyrrolidine-3-carboxylic acid impact its biological activity?
A2: Research indicates that incorporating specific structural modifications to the core structure of 5-oxo-1-phenylpyrrolidine-3-carboxylic acid can influence its biological activity. For example, the introduction of a 4-(substituted methyl) group and methylamino residues into the parent molecule led to the synthesis of a series of derivatives [].
Q3: What are the potential applications of 5-oxo-1-phenylpyrrolidine-3-carboxylic acid derivatives in medicinal chemistry?
A3: The research suggests that derivatives of 5-oxo-1-phenylpyrrolidine-3-carboxylic acid hold promise as potential antibacterial agents []. Studies have demonstrated their in vitro activity against both Gram-positive and Gram-negative bacteria, indicating their potential as starting points for the development of new antibiotics []. Further research exploring different substitutions and modifications could lead to the identification of compounds with improved potency, selectivity, and pharmacological properties.
Q4: What computational chemistry methods have been used to study 5-oxo-1-phenylpyrrolidine-3-carboxylic acid and its derivatives?
A4: Computational chemistry plays a crucial role in understanding the properties and behavior of 5-oxo-1-phenylpyrrolidine-3-carboxylic acid. Researchers have employed density functional theory (DFT) calculations using the B3LYP functional and 6-31G(d,p) basis set to study the electronic structure, thermodynamic properties, and spectroscopic characteristics of these compounds []. DFT calculations have been instrumental in predicting molecular properties, interpreting experimental data, and guiding the design of novel derivatives with tailored properties.
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.